Cas no 2137517-74-7 (1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)-)

• Product Name: 1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)-
• CAS No: 2137517-74-7
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 5256861
• Update Time: 2025-07-01

1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)-

• Inchi： 1S/C8H15N5/c1-3-6(2)13-8(10-11-12-13)7-4-9-5-7/h6-7,9H,3-5H2,1-2H3
• InChI Key： UMBYDVQLBNVTQE-UHFFFAOYSA-N
• SMILES： N1(C(C)CC)C(C2CNC2)=NN=N1

Additional information on 1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)-

1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)-

The compound 1H-Tetrazole, 5-(3-azetidinyl)-1-(1-methylpropyl)- (CAS No: 2137517-74-7) is a fascinating molecule with a unique structure and a range of potential applications in various fields. This tetrazole derivative has garnered significant attention due to its structural properties and functional versatility. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its applications.

Tetrazoles are a class of heterocyclic compounds characterized by a five-membered ring containing four nitrogen atoms and one carbon atom. The tetrazole ring is known for its stability and reactivity, making it a valuable component in organic synthesis and material science. The specific substitution pattern in 5-(3-azetidinyl)-1-(1-methylpropyl)- tetrazole introduces additional complexity and functionality to the molecule.

The azetidine group attached at the 5-position of the tetrazole ring contributes to the molecule's unique electronic properties. Azetidine is a four-membered cyclic amine, which imparts both steric and electronic effects to the compound. This substitution pattern enhances the molecule's ability to participate in various chemical reactions, including nucleophilic aromatic substitutions and hydrogen bonding interactions.

Recent studies have focused on the synthesis of tetrazole derivatives with tailored functionalities for specific applications. One notable approach involves the use of click chemistry methodologies to construct complex molecules with high precision. For instance, researchers have employed copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to incorporate tetrazole moieties into larger molecular frameworks.

The tetrazole ring is also known for its ability to act as a scaffold for bioisosteric replacements in drug design. This property has led to its exploration in medicinal chemistry as a potential replacement for other heterocycles in lead compounds. The introduction of the azetidine group further diversifies the pharmacokinetic profile of the molecule, making it an attractive candidate for drug development.

In terms of physical properties, 5-(3-azetidinyl)-1-(1-methylpropyl)-tetrazole exhibits a melting point that is consistent with other tetrazole derivatives, indicating moderate thermal stability. Its solubility in common organic solvents makes it suitable for use in various synthetic protocols.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of tetrazole derivatives with unprecedented accuracy. Quantum mechanical calculations have revealed that the presence of the azetidine group significantly alters the electron distribution within the molecule, enhancing its nucleophilic character at specific positions.

Moreover, the incorporation of bulky substituents like (1-methylpropyl) at the 1-position of the tetrazole ring has been shown to influence both steric and electronic properties. This substitution pattern can be exploited to design molecules with tailored reactivity for specific catalytic or synthetic applications.

The versatility of this compound extends to its potential use in materials science as well. Tetrazoles have been explored as components in energetic materials due to their high nitrogen content and structural rigidity. The combination of these properties with those introduced by the azetidine group makes this compound an intriguing candidate for further investigation.

In conclusion, 5-(3-azetidinyl)-1-(1-methylpropyl)-tetrazole (CAS No: 2137517-74-7) is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an attractive target for ongoing research aimed at uncovering new synthetic routes and exploring novel uses.